Nitric acid
Nitric acid
Nitric acid, red fuming appears as a pale yellow to reddish brown liquid generating red-brown fumes and having a suffocating odor. Very toxic by inhalation. Corrosive to metals or tissue. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects. Rate of onset: Immediate Persistence: Hours - days Odor threshold: ~1 ppm Source/use/other hazard: Used in many industries; Very corrosive to skin/mucous membranes as well as metals & other materials.
Nitric acid is a nitrogen oxoacid of formula HNO3 in which the nitrogen atom is bonded to a hydroxy group and by equivalent bonds to the remaining two oxygen atoms. It has a role as a protic solvent and a reagent. It is a conjugate acid of a nitrate.
Nitric acid (HNO3). A colorless liquid that is used in the manufacture of inorganic and organic nitrates and nitro compounds for fertilizers, dye intermediates, explosives, and many different organic chemicals. Continued exposure to vapor may cause chronic bronchitis; chemical pneumonitis may occur. (From Merck Index, 11th ed)
Nitric acid is a nitrogen oxoacid of formula HNO3 in which the nitrogen atom is bonded to a hydroxy group and by equivalent bonds to the remaining two oxygen atoms. It has a role as a protic solvent and a reagent. It is a conjugate acid of a nitrate.
Nitric acid (HNO3). A colorless liquid that is used in the manufacture of inorganic and organic nitrates and nitro compounds for fertilizers, dye intermediates, explosives, and many different organic chemicals. Continued exposure to vapor may cause chronic bronchitis; chemical pneumonitis may occur. (From Merck Index, 11th ed)
Brand Name:
Vulcanchem
CAS No.:
122392-03-4
VCID:
VC20856043
InChI:
InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4)
SMILES:
[N+](=O)(O)[O-]
Molecular Formula:
HNO3
Molecular Weight:
63.013 g/mol
Nitric acid
CAS No.: 122392-03-4
Cat. No.: VC20856043
Molecular Formula: HNO3
Molecular Weight: 63.013 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Nitric acid, red fuming appears as a pale yellow to reddish brown liquid generating red-brown fumes and having a suffocating odor. Very toxic by inhalation. Corrosive to metals or tissue. Prolonged exposure to low concentrations or short term exposure to high concentrations may result in adverse health effects. Rate of onset: Immediate Persistence: Hours - days Odor threshold: ~1 ppm Source/use/other hazard: Used in many industries; Very corrosive to skin/mucous membranes as well as metals & other materials. Nitric acid is a nitrogen oxoacid of formula HNO3 in which the nitrogen atom is bonded to a hydroxy group and by equivalent bonds to the remaining two oxygen atoms. It has a role as a protic solvent and a reagent. It is a conjugate acid of a nitrate. Nitric acid (HNO3). A colorless liquid that is used in the manufacture of inorganic and organic nitrates and nitro compounds for fertilizers, dye intermediates, explosives, and many different organic chemicals. Continued exposure to vapor may cause chronic bronchitis; chemical pneumonitis may occur. (From Merck Index, 11th ed) |
|---|---|
| CAS No. | 122392-03-4 |
| Molecular Formula | HNO3 |
| Molecular Weight | 63.013 g/mol |
| IUPAC Name | nitric acid |
| Standard InChI | InChI=1S/HNO3/c2-1(3)4/h(H,2,3,4) |
| Standard InChI Key | GRYLNZFGIOXLOG-UHFFFAOYSA-N |
| Impurities | LESS THAN 0.5% BY WT IN TOTAL CHLORIDES, SULFATE, ARSENIC, HEAVY METALS, AND IRON |
| SMILES | [N+](=O)(O)[O-] |
| Canonical SMILES | [N+](=O)(O)[O-] |
| Boiling Point | 181 °F at 760 mm Hg (NIOSH, 2016) 83 °C 121 °C 181°F |
| Colorform | Transparent, colorless, or yellowish, fuming, hygroscopic, corrosive liquid Colorless, yellow, or red fuming liquid. Concentrated nitric acid is a colorless to yellow liquid. Forms white, monoclinic crystals |
| Melting Point | -44 °F (NIOSH, 2016) -41.6 °C -44°F |
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